![molecular formula C25H19N3O3 B10801478 4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile](/img/structure/B10801478.png)
4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile
Overview
Description
4-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile is a useful research compound. Its molecular formula is C25H19N3O3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C25H19N3O3 |
|---|---|
Molecular Weight |
409.4 g/mol |
IUPAC Name |
4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzonitrile |
InChI |
InChI=1S/C25H19N3O3/c26-15-16-5-7-17(8-6-16)25-28-21(19-3-1-2-4-22(19)31-25)14-20(27-28)18-9-10-23-24(13-18)30-12-11-29-23/h1-10,13,21,25H,11-12,14H2 |
InChI Key |
XWMSOWUENZYUSS-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN4C(C3)C5=CC=CC=C5OC4C6=CC=C(C=C6)C#N |
Origin of Product |
United States |
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